![molecular formula C17H18ClNO B3923713 3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide](/img/structure/B3923713.png)
3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide
Overview
Description
3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide, also known as Clonazolam, is a research chemical that belongs to the benzodiazepine class of drugs. It was first synthesized in 1971 by Leo Sternbach, and since then, it has been used extensively in scientific research for its unique properties.
Mechanism of Action
The mechanism of action of 3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide involves the enhancement of GABAergic neurotransmission. It binds to the benzodiazepine site on the GABA-A receptor, which increases the affinity of GABA for the receptor. This results in the inhibition of neurotransmission, leading to sedation and anxiolysis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce anxiety, induce sedation, and cause muscle relaxation. It has also been shown to have anticonvulsant properties and can be used to treat seizures.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide in lab experiments is its high potency. This makes it useful in studying the effects of benzodiazepines on the GABA-A receptor. However, one of the limitations of using this compound is its potential for abuse. It is important to handle this compound with care and to use it only for scientific research purposes.
Future Directions
There are a number of future directions for the use of 3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide in scientific research. One area of research is the study of the long-term effects of benzodiazepine use on the brain. Another area of research is the development of new benzodiazepines with improved anxiolytic and sedative properties. Additionally, this compound could be used in the treatment of other neurological disorders, such as Parkinson's disease and Huntington's disease.
Conclusion:
In conclusion, this compound is a benzodiazepine research chemical that has been extensively used in scientific research for its unique properties. It is important to handle this compound with care and to use it only for scientific research purposes. There are a number of future directions for the use of this compound in scientific research, including the study of the long-term effects of benzodiazepine use on the brain and the development of new benzodiazepines with improved anxiolytic and sedative properties.
Scientific Research Applications
3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide is primarily used in scientific research for its anxiolytic and sedative properties. It has been shown to have a high affinity for the GABA-A receptor, which is responsible for the inhibitory neurotransmission in the central nervous system. It has also been used in the treatment of anxiety disorders, insomnia, and seizures.
properties
IUPAC Name |
3-(2-chlorophenyl)-N,N-dimethyl-3-phenylpropanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO/c1-19(2)17(20)12-15(13-8-4-3-5-9-13)14-10-6-7-11-16(14)18/h3-11,15H,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFYGTLALFCCCGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CC(C1=CC=CC=C1)C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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